4-(Bromomethyl)-2-chloro-3-methylbenzonitrile

• Molecular Formula: C9H7BrClN
• Molecular Weight: 244.51 g/mol
• IUPAC Name: 4-(bromomethyl)-2-chloro-3-methylbenzonitrile
• InChI: InChI=1S/C9H7BrClN/c1-6-7(4-10)2-3-8(5-12)9(6)11/h2-3H,4H2,1H3
• InChI Key: BIPSUKMSQQMYEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)C#N)CBr

Description

4-(Bromomethyl)-2-chloro-3-methylbenzonitrile is a useful research compound. Its molecular formula is C9H7BrClN and its molecular weight is 244.51 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of compound 7B (700 mg, 3.9 mmol) in CH2Cl2 (15 mL) was added PBr3 (5.8 mL, 5.8 mmol, 1N in CH2Cl2) at −15° C., and stirred at −15° C. for 3 hr. The reaction was slowly quenched with saturated NaHCO3 solution at −15° C. The organic layer was separated, dried over MgSO4, and concentrated. Purification by silica gel chromatography (0-10% EtOAc in hexanes) provide the title compound (270 mg) as a white powder.